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Introduction

YOK-1304, also known as MPC-1304, is a potent and long-acting calcium channel antagonist
belonging to the 1,4-dihydropyridine class of compounds.[1] Its primary mechanism of action is
the blockade of L-type calcium channels, leading to vasodilation and a subsequent reduction in
blood pressure. These application notes provide an overview of YOK-1304 and detailed
protocols for its investigation in a laboratory setting.

Chemical Identity

o Systematic Name: (x)-methyl 2-oxopropyl 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-
pyridinedicarboxylate[1]

e Class: 1,4-dihydropyridine Calcium Channel Antagonist

Mechanism of Action & Signaling Pathway

YOK-1304 functions by binding to L-type calcium channels, which are voltage-gated ion
channels predominantly located in the plasma membrane of smooth muscle cells, cardiac
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myocytes, and endocrine cells. By blocking these channels, YOK-1304 inhibits the influx of
extracellular Ca2* into the cell. This reduction in intracellular calcium concentration in vascular
smooth muscle cells leads to relaxation and vasodilation, thereby lowering systemic blood

pressure.
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Mechanism of Action of YOK-1304.

Data Presentation
In Vivo Efficacy in Spontaneously Hypertensive Rats

(SHR)

The following tables summarize the quantitative data on the effects of orally administered YOK-

1304 in spontaneously hypertensive rats.

Table 1: Receptor Occupancy in SHR Tissues[1]
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Reduction in --

. Time Post- INVALID-LINK---PN
Tissue Dose (mglkg) . . .
Administration 200-110 Specific
Binding
Aorta 3 1 hour 74.8%
Aorta 3 6 hours 37.9%
Myocardium 3 1 hour Significant Decrease
] 48% (reduction in
Myocardium 10 1 hour
Bmax)
i 48% (reduction in
Myocardium 10 6 hours
Bmax)
Cerebral Cortex 3 1-6 hours Little to no change
Table 2: Hemodynamic Effects in SHR
Time Post-

Parameter Dose (mg/kg)

Administration

Observation

Mean Blood Pressure 1 1 hour Significantly Reduced
Systemic Vascular o

_ 1 hour Significantly Reduced
Resistance
Cardiac Output 1 1 hour Increased
Renal Blood Flow 1 1 hour Increased

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity of YOK-1304 for L-type calcium

channels in tissue homogenates.

Materials:
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 YOK-1304
o Tissue expressing L-type calcium channels (e.g., rat heart or aorta)
e --INVALID-LINK---PN 200-110 (radioligand)
o Homogenization Buffer (e.g., 50 mM Tris-HCI, pH 7.4)
o Assay Buffer (e.g., 50 mM Tris-HCI, pH 7.4)
o Wash Buffer (ice-cold Assay Buffer)
o Glass fiber filters (e.g., Whatman GF/B)
 Scintillation cocktail
 Scintillation counter
» Unlabeled nifedipine (for non-specific binding)
Procedure:
o Membrane Preparation:
o Homogenize fresh or frozen tissue in ice-cold Homogenization Buffer.

o Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and
cellular debris.

o Centrifuge the supernatant at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

o Wash the membrane pellet by resuspending in fresh Homogenization Buffer and repeating
the centrifugation.

o Resuspend the final pellet in Assay Buffer and determine the protein concentration (e.g.,
using a BCA assay).

e Binding Assay:
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o In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and
competitor (YOK-1304) concentrations.

o Total Binding: Add membrane homogenate, --INVALID-LINK---PN 200-110 (at a
concentration near its Kd), and Assay Buffer.

o Non-specific Binding: Add membrane homogenate, --INVALID-LINK---PN 200-110, and a
high concentration of unlabeled nifedipine.

o Competition: Add membrane homogenate, --INVALID-LINK---PN 200-110, and serial
dilutions of YOK-1304.

o Incubate the plate at room temperature for 60 minutes with gentle agitation.

Filtration and Counting:
o Rapidly filter the contents of each well through a glass fiber filter using a cell harvester.
o Wash the filters three times with ice-cold Wash Bulffer.

o Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity
using a scintillation counter.

Data Analysis:

o Calculate the specific binding by subtracting the non-specific binding from the total
binding.

o Plot the percentage of specific binding against the logarithm of the YOK-1304
concentration.

o Determine the ICso value (the concentration of YOK-1304 that inhibits 50% of the specific
binding of the radioligand).

o Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.
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Workflow for Radioligand Binding Assay.
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Protocol 2: Cell-Based Calcium Flux Assay

This protocol measures the ability of YOK-1304 to inhibit depolarization-induced calcium influx
in a cell line expressing L-type calcium channels.

Materials:

A suitable cell line (e.g., HEK293 cells stably expressing the human L-type calcium channel)
e Cell culture medium and supplements
e YOK-1304
o A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)
e Pluronic F-127
e Hanks' Balanced Salt Solution (HBSS)
e High-potassium stimulation buffer (HBSS with KClI, e.g., 60 mM)
o Afluorescent plate reader with liquid handling capabilities (e.g., FLIPR)
Procedure:
e Cell Culture and Plating:
o Culture the cells under standard conditions.
o Plate the cells in a 96-well black-walled, clear-bottom plate and grow to confluence.
e Dye Loading:
o Prepare a loading solution of Fluo-4 AM and Pluronic F-127 in HBSS.
o Remove the culture medium from the cells and add the dye loading solution.

o Incubate for 60 minutes at 37°C.
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o Wash the cells twice with HBSS to remove excess dye.

e Compound Incubation:
o Prepare serial dilutions of YOK-1304 in HBSS.

o Add the YOK-1304 dilutions to the respective wells and incubate for 15-30 minutes at
room temperature. Include vehicle-only control wells.

e Measurement of Calcium Influx:

[¢]

Place the plate in the fluorescent plate reader.

[¢]

Establish a baseline fluorescence reading for each well.

[e]

Use the instrument's liquid handler to add the high-potassium stimulation buffer to all wells
to induce cell depolarization.

[e]

Immediately begin recording the change in fluorescence over time.
e Data Analysis:

o Calculate the change in fluorescence (AF) for each well by subtracting the baseline
reading from the peak fluorescence after stimulation.

o Normalize the data to the vehicle control (100% response) and a no-stimulation control
(0% response).

o Plot the percentage of inhibition against the logarithm of the YOK-1304 concentration.

o Determine the ICso value.
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Workflow for Cell-Based Calcium Flux Assay.
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Best Practices and Considerations

e Solubility: As a dihydropyridine derivative, YOK-1304 may have limited aqueous solubility. It
is recommended to prepare stock solutions in an organic solvent such as DMSO and then
dilute into aqueous buffers for final assay concentrations. Ensure the final solvent
concentration is consistent across all wells and does not exceed a level that affects cell
viability or assay performance (typically <0.5%).

 Light Sensitivity: Dihydropyridine compounds can be light-sensitive. It is advisable to protect
solutions of YOK-1304 from direct light by using amber vials or covering containers with
aluminum foil.

o Storage: Store stock solutions of YOK-1304 at -20°C or -80°C. Avoid repeated freeze-thaw
cycles.

» Safety: Standard laboratory personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be worn when handling YOK-1304 and other chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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